Cas no 178765-54-3 (4-[(3S)-3-Ethenyl-3,7-dimethylocta-1,6-dienyl]benzene-1,2-diol)

• Product Name: 4-[(3S)-3-Ethenyl-3,7-dimethylocta-1,6-dienyl]benzene-1,2-diol
• CAS No: 178765-54-3
• MF: C₁₈H₂₄O₂
• MW: 272.3820
• CID: 1080666
• Update Time: 2024-11-01

4-[(3S)-3-Ethenyl-3,7-dimethylocta-1,6-dienyl]benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybakuchiol
• 4-[(1E,3S)-3-Ethenyl-3,7-dimethyl-1,6-octadien-1-yl]-1,2-benzenediol
• 4-[(3S)-3-Ethenyl-3,7-dimethylocta-1,6-dienyl]benzene-1,2-diol

• Inchi： 1S/C18H24O2/c1-5-18(4,11-6-7-14(2)3)12-10-15-8-9-16(19)17(20)13-15/h5,7-10,12-13,19-20H,1,6,11H2,2-4H3/t18-/m1/s1
• InChI Key： ZHKCOGVKHHAUBK-GOSISDBHSA-N
• SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C([H])=C([H])[C@@](C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 272.17800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Oil
• Density: 1.030±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 5.04970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether